Cas no 317332-83-5 (1,3-Propanedione,1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]-)

• Product Name: 1,3-Propanedione,1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]-
• CAS No: 317332-83-5
• MF: C₂₂H₁₉NO₂
• MW: 329.391765832901
• CID: 315539
• PubChem ID: 457919
• Update Time: 2025-04-19

1,3-Propanedione,1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]-
• 1-(3-benzylphenyl)-3-(4-methylpyridin-2-yl)propane-1,3-dione
• 1,3-Propanedione, 1-(4-methyl-2-pyridinyl)-3-(3-(phenylmethyl)phenyl)-
• DTXSID00185624
• 1,3-Diketone A
• 1,3-Propanedione, 1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]-
• 317332-83-5
• 1-(3-benzylphenyl)-3-(4-methyl-2-pyridyl)propane-1,3-dione
• SCHEMBL7077794
• 1-(3-Benzylphenyl)-3-(4-methylpyridin-2-yl)-propane-1,3-dione
• FQCWXXQNGKKETK-UHFFFAOYSA-N

• Inchi： 1S/C22H19NO2/c1-16-10-11-23-20(12-16)22(25)15-21(24)19-9-5-8-18(14-19)13-17-6-3-2-4-7-17/h2-12,14H,13,15H2,1H3
• InChI Key： FQCWXXQNGKKETK-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=C(C)C=CN=1)=O)C1=CC=CC(=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.14167
• Monoisotopic Mass: 329.141579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47
• XLogP3: 4.7

Experimental Properties

• Density: 1.152
• Boiling Point: 537.2°Cat760mmHg
• Flash Point: 271.7°C
• Refractive Index: 1.602
• PSA: 47.03